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Compound of Interest

Compound Name: Yuehgesin C

Cat. No.: B15596405

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Yuehgesin C, a natural product
belonging to the coumarin class of compounds. While detailed experimental data and specific
signaling pathways for Yuehgesin C are not extensively documented in publicly available
scientific literature, this guide furnishes its definitive identification through its CAS number and
IUPAC name. Furthermore, it contextualizes Yuehgesin C within the broader family of
coumarins, which are well-studied for their diverse and significant pharmacological activities.
This document is intended to serve as a foundational resource for researchers and
professionals in drug development interested in the potential of Yuehgesin C and related
compounds.

Chemical Identification

A precise identification of a chemical compound is fundamental for all research and
development activities. The Chemical Abstracts Service (CAS) number and the International
Union of Pure and Applied Chemistry (IUPAC) name for Yuehgesin C are provided below.

Identifier Value

CAS Number 125072-68-6

8-(3-ethoxy-2-hydroxy-3-methylbutyl)-7-
IUPAC Name ( ey Y yibuty}
methoxychromen-2-one
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Contextual Overview: The Coumarin Class

Yuehgesin C is a derivative of coumarin, a large and important class of benzopyrone
secondary metabolites found in many plants.[1][2] Coumarins are known for their wide range of
pharmacological properties, which are attributed to the diverse substitutions on their core
structure.[3]

General Biological Activities of Coumarins:

The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a broad spectrum of biological activities, including:

e Anticancer Activity: Many coumarins have demonstrated promising anticancer properties
through various mechanisms such as inducing apoptosis, inhibiting cell proliferation,
modulating oxidative stress, and preventing angiogenesis and metastasis.[4]

» Anti-inflammatory Effects: Coumarins are recognized for their anti-inflammatory capabilities.

[1][2]

e Anticoagulant Properties: Certain coumarin derivatives are used clinically as anticoagulants.

[1][2]

e Antimicrobial and Antiviral Activities: The coumarin nucleus is a constituent of various
antimicrobial and antiviral agents.[1][3][5]

» Neuroprotective Effects: Some coumarins have shown potential in the context of
neurodegenerative diseases.[1]

The diverse biological profile of coumarins makes them attractive candidates for drug discovery
and development.[5] The specific biological activity of a coumarin derivative is highly
dependent on the nature and position of its substituents.[3]

Data Presentation

Due to a lack of specific experimental studies on Yuehgesin C in the accessible scientific
literature, quantitative data regarding its biological activity, such as ICso or ECso values, are not
available for presentation.
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Experimental Protocols

Detailed experimental protocols for key experiments involving Yuehgesin C cannot be
provided as no specific studies have been identified.

Signaling Pathways and Logical Relationships

As the mechanism of action and specific cellular targets of Yuehgesin C have not been
elucidated in the available literature, a diagram of its signaling pathway cannot be generated at

this time.

For illustrative purposes, a generalized workflow for the initial investigation of a novel natural
product like Yuehgesin C is presented below. This diagram outlines a logical progression from

isolation to the initial biological screening.
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(NMR, MS, etc.)

In Vitro Biological Screening
(e.g., Cytotoxicity, Enzyme Inhibition)

Identification of
'Hit" Activity

Further Mechanistic Studies
(e.g., Target Identification, Pathway Analysis)

Click to download full resolution via product page

Caption: A generalized workflow for the investigation of a novel natural product.

Conclusion and Future Directions

Yuehgesin C, identified by CAS number 125072-68-6, is a member of the pharmacologically
significant coumarin family. While specific biological data for Yuehgesin C is currently
unavailable, its structural class suggests potential for a range of biological activities. Further
research, following a workflow similar to the one outlined, is necessary to elucidate its specific
mechanism of action, identify its molecular targets, and explore its therapeutic potential. This
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would involve the isolation or synthesis of Yuehgesin C, followed by a comprehensive
screening in various biological assays to uncover its pharmacological profile. Such studies
would be a valuable contribution to the field of natural product chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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